![molecular formula C16H23N3O2S B2809728 2-(Cyclopentylthio)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone CAS No. 2034620-66-9](/img/structure/B2809728.png)
2-(Cyclopentylthio)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Cyclopentylthio)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. It is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various diseases such as cancer, inflammation, and autoimmune disorders.
Scientific Research Applications
Enzyme Inhibition for Therapeutic Applications
Research has identified various compounds, including pyrimidines, as potent inhibitors for specific enzymes, such as dipeptidyl peptidase IV (DPP IV), which plays a significant role in glucose regulation and is a validated target for the treatment of type 2 diabetes mellitus (T2DM). Compounds with pyrimidine structures have been highlighted for their potential in inhibiting DPP IV, thereby enhancing insulin secretion and offering a therapeutic pathway for T2DM management (Mendieta, Tarragó, & Giralt, 2011).
Synthesis of Heterocyclic Compounds
The synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds, which are key precursors for medicinal and pharmaceutical industries due to their broader synthetic applications and bioavailability, is an area of intense investigation. Research focuses on the application of hybrid catalysts for the synthesis of these scaffolds, highlighting the role of such compounds in developing lead molecules for pharmaceutical applications (Parmar, Vala, & Patel, 2023).
Chemical Inhibitors of Cytochrome P450 Isoforms
Chemical structures related to the given compound have been explored as selective chemical inhibitors for cytochrome P450 (CYP) isoforms, crucial for predicting drug-drug interactions (DDIs). Selective inhibition of these enzymes can decipher the involvement of specific CYP isoforms in drug metabolism, offering insights into the metabolism-based DDIs that can occur when multiple drugs are administered (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).
Biological and Pharmacological Activities
Pyrimidines are known for their wide range of pharmacological effects, including anti-inflammatory properties. Research developments in pyrimidine synthesis, anti-inflammatory activities, and structure–activity relationships (SARs) have been significant, with many pyrimidines exhibiting potent anti-inflammatory effects. This exploration suggests avenues for developing new anti-inflammatory agents based on pyrimidine analogs (Rashid, Martines, Duarte, Jorge, Rasool, Muhammad, Ahmad, & Umar, 2021).
properties
IUPAC Name |
2-cyclopentylsulfanyl-1-(3-pyrimidin-2-yloxypiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O2S/c20-15(12-22-14-6-1-2-7-14)19-10-3-5-13(11-19)21-16-17-8-4-9-18-16/h4,8-9,13-14H,1-3,5-7,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BACMMFUDUQINTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)SCC(=O)N2CCCC(C2)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyclopentylthio)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.